Cas no 61220-12-0 (Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-)
![Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- structure](https://www.kuujia.com/scimg/cas/61220-12-0x500.png)
61220-12-0 structure
Product name:Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
- 1-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]-3-phenylurea
- SCHEMBL11474850
- N-{1-[2-(1H-Indol-3-yl)ethyl]piperidin-4-yl}-N'-phenylurea
- 61220-12-0
- DTXSID00504250
- CHEMBL171477
-
- Inchi: InChI=1S/C22H26N4O/c27-22(24-18-6-2-1-3-7-18)25-19-11-14-26(15-12-19)13-10-17-16-23-21-9-5-4-8-20(17)21/h1-9,16,19,23H,10-15H2,(H2,24,25,27)
- InChI Key: HGCMJFYLVUNBAE-UHFFFAOYSA-N
- SMILES: C1CN(CCC1NC(=O)NC2=CC=CC=C2)CCC3=CNC4=CC=CC=C43
Computed Properties
- Exact Mass: 362.21088
- Monoisotopic Mass: 362.21066147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.2Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 60.16
Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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